Cas no 1804335-23-6 (2-Hydroxy-4-iodo-6-nitro-3-(trifluoromethoxy)pyridine)

• Product Name: 2-Hydroxy-4-iodo-6-nitro-3-(trifluoromethoxy)pyridine
• CAS No: 1804335-23-6
• MF: C₆H₂F₃IN₂O₄
• MW: 349.990764141083
• CID: 4829520
• Update Time: 2025-09-27

2-Hydroxy-4-iodo-6-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-iodo-6-nitro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C6H2F3IN2O4/c7-6(8,9)16-4-2(10)1-3(12(14)15)11-5(4)13/h1H,(H,11,13)
• InChI Key： DDESYKQHEVRZDL-UHFFFAOYSA-N
• SMILES： IC1C=C([N+](=O)[O-])NC(C=1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 409
• XLogP3: 1.8
• Topological Polar Surface Area: 84.2

Additional information on 2-Hydroxy-4-iodo-6-nitro-3-(trifluoromethoxy)pyridine

Introduction to 2-Hydroxy-4-iodo-6-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804335-23-6)

2-Hydroxy-4-iodo-6-nitro-3-(trifluoromethoxy)pyridine is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, comprising a pyridine core substituted with hydroxyl, iodo, nitro, and trifluoromethoxy groups, make it a valuable intermediate in the synthesis of various biologically active molecules. This compound (CAS No. 1804335-23-6) has been extensively studied for its potential applications in drug discovery and development, particularly in the design of novel therapeutic agents targeting a range of diseases.

The pyridine scaffold is a fundamental motif in medicinal chemistry due to its prevalence in many natural products and pharmacologically active compounds. The presence of multiple functional groups in 2-Hydroxy-4-iodo-6-nitro-3-(trifluoromethoxy)pyridine enhances its reactivity and allows for diverse chemical modifications. These modifications are crucial for tailoring the compound’s properties to meet specific biological targets, such as enzymes or receptors involved in disease pathways.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of nitroarenes and halogenated pyridines, which are key components in many drug molecules. The nitro group, for instance, can be reduced to an amine, providing a pathway to introduce amine functionalities into the molecule. Similarly, the iodo substituent can undergo cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling the introduction of aryl or alkynyl groups.

The trifluoromethoxy group is particularly noteworthy due to its ability to modulate pharmacokinetic properties such as metabolic stability and lipophilicity. This group is frequently incorporated into drug candidates to enhance their bioavailability and prolong their duration of action. In recent years, there has been growing interest in trifluoromethoxypyridines as pharmacophores due to their demonstrated efficacy in various therapeutic areas.

In the context of contemporary pharmaceutical research, 2-Hydroxy-4-iodo-6-nitro-3-(trifluoromethoxy)pyridine has been explored for its potential in developing treatments for neurological disorders. Studies have shown that pyridine derivatives can interact with specific neurotransmitter receptors, making them promising candidates for drugs targeting conditions such as Alzheimer’s disease and Parkinson’s disease. The unique combination of functional groups in this compound allows for fine-tuning of its binding affinity and selectivity towards these receptors.

Furthermore, this compound has found applications in the agrochemical sector. Pyridine-based compounds are widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides. The structural diversity offered by 2-Hydroxy-4-iodo-6-nitro-3-(trifluoromethoxy)pyridine enables researchers to design novel agrochemicals with improved efficacy and environmental safety profiles.

The synthesis of 2-Hydroxy-4-iodo-6-nitro-3-(trifluoromethoxy)pyridine typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation, nitration, and etherification reactions. The precise control of reaction conditions is essential to achieve high yields and purity levels required for pharmaceutical applications.

Recent advancements in synthetic methodologies have further enhanced the accessibility of this compound. For example, catalytic processes have been developed that allow for more efficient functionalization of the pyridine ring without compromising selectivity. These improvements have not only reduced production costs but also opened up new avenues for structural diversification.

The biological activity of 2-Hydroxy-4-iodo-6-nitro-3-(trifluoromethoxy)pyridine has been investigated across multiple therapeutic domains. In oncology research, pyridine derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The presence of both electron-withdrawing (nitro) and electron-donating (hydroxyl and trifluoromethoxy) groups allows for precise modulation of electronic properties, which is critical for achieving high binding affinity.

In addition to its role in drug discovery, this compound has been utilized as a tool molecule in chemical biology studies. Researchers have employed it to probe enzyme mechanisms and develop inhibitors with high specificity. Its versatility makes it an invaluable asset in both academic and industrial research settings.

The future prospects for 2-Hydroxy-4-iodo-6-nitro-3-(trifluoromethoxy)pyridine are promising, with ongoing research focusing on expanding its applications in medicinal chemistry and materials science. As our understanding of biological systems continues to evolve, new opportunities will arise for leveraging this compound’s unique structural features.